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Compound of Interest

Compound Name: LAG-3 cyclic peptide inhibitor 12

Cat. No.: B15609928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the in vitro assays for the

characterization of LAG-3 cyclic peptide inhibitor 12, a potent antagonist of the Lymphocyte-

activation gene 3 (LAG-3) immune checkpoint. The following protocols and data are intended to

guide researchers in the evaluation of this and similar peptide-based inhibitors.

Introduction to LAG-3 and Cyclic Peptide Inhibitor
12
Lymphocyte-activation gene 3 (LAG-3), also known as CD223, is an immune checkpoint

receptor expressed on activated T cells, regulatory T cells (Tregs), NK cells, and B cells.[1][2]

Its interaction with ligands, primarily MHC class II molecules and Fibrinogen-like protein 1

(FGL1), transmits inhibitory signals that suppress T cell proliferation, cytokine secretion, and

cytotoxic functions, thereby contributing to tumor immune evasion.[1][3] Blocking the LAG-3

pathway is a promising strategy in cancer immunotherapy to restore anti-tumor immune

responses.[3]

Cyclic peptide inhibitor 12 is a second-generation synthetic peptide designed to block the

interaction between LAG-3 and its ligands. In vitro studies have demonstrated its ability to

inhibit this interaction with high affinity.
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The following table summarizes the key in vitro activity data for LAG-3 cyclic peptide inhibitor
12.

Parameter Value Assay Method Reference

IC50 4.45 ± 1.36 µM

Time-Resolved

Fluorescence

Resonance Energy

Transfer (TR-FRET)

[4][5][6]

KD (Dissociation

Constant)
2.66 ± 2.06 µM

MicroScale

Thermophoresis

(MST)

[4][6]

Ki (Inhibition

Constant)
2.66 µM

Not Specified (likely

derived from KD)
[5]

Signaling Pathway and Experimental Workflow
LAG-3 Signaling Pathway
The following diagram illustrates the inhibitory signaling cascade initiated by LAG-3

engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15609928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

